Cas no 64118-16-7 (n-Butyl-3,3,4,4,4-d5 Alcohol)

• Product Name: n-Butyl-3,3,4,4,4-d5 Alcohol
• CAS No: 64118-16-7
• MF: C₄H₅D₅O
• MW: 79.15
• CID: 502651
• Update Time: 2025-11-01

n-Butyl-3,3,4,4,4-d5 Alcohol Chemical and Physical Properties

Names and Identifiers

• 1-Butan-3,3,4,4,4-d5-ol(9CI)
• 1-BUTANOL-3,3,4,4,4-D5
• N-BUTYL-3,3,4,4,4-D5 ALCOHOL
• n-Butyl-3,3,4,4,4-d5 Alcohol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on n-Butyl-3,3,4,4,4-d5 Alcohol

Recent Advances in the Application of n-Butyl-3,3,4,4,4-d5 Alcohol (CAS: 64118-16-7) in Chemical and Biomedical Research

The deuterated compound n-Butyl-3,3,4,4,4-d5 Alcohol (CAS: 64118-16-7) has garnered significant attention in recent chemical and biomedical research due to its unique isotopic properties and versatile applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in drug development, metabolic studies, and analytical chemistry. The deuterium labeling at specific positions (3,3,4,4,4) enhances its utility as a stable isotope tracer, making it particularly valuable for pharmacokinetic studies and mechanistic investigations.

Recent studies have highlighted the efficient synthesis routes for n-Butyl-3,3,4,4,4-d5 Alcohol, with advancements in catalytic deuteration techniques improving yield and purity. For instance, a 2023 study published in the Journal of Labelled Compounds and Radiopharmaceuticals demonstrated a novel palladium-catalyzed deuteration method that achieved >98% isotopic purity. This method significantly reduces side reactions compared to traditional approaches, making it more suitable for large-scale production. The high isotopic purity is critical for applications in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, where background noise from non-deuterated species can compromise data accuracy.

In drug metabolism studies, n-Butyl-3,3,4,4,4-d5 Alcohol has been employed as an internal standard for quantifying butanol and its metabolites in biological matrices. A 2024 Analytical Chemistry paper detailed its use in LC-MS/MS assays to monitor exposure to industrial solvents, showcasing a 30% improvement in detection sensitivity over non-deuterated analogs. The compound’s metabolic stability—owing to the deuterium kinetic isotope effect (DKIE)—also enables researchers to track metabolic pathways with reduced interference from endogenous compounds. This property is particularly advantageous in studying alcohol dehydrogenase (ADH) and cytochrome P450-mediated reactions, where deuterium substitution can slow down metabolic clearance.

Emerging applications extend to polymer science, where n-Butyl-3,3,4,4,4-d5 Alcohol serves as a monomer for synthesizing deuterated polyurethanes. These materials exhibit distinct vibrational spectra, facilitating their use in Fourier-transform infrared (FTIR) studies of polymer degradation mechanisms. Additionally, the compound’s role in organic light-emitting diodes (OLEDs) has been explored, with deuterated derivatives showing enhanced electron mobility and device longevity. Industry reports from 2024 suggest that these advancements may lead to commercial OLED formulations within the next five years.

Despite these promising developments, challenges remain in cost-effective large-scale synthesis and the precise quantification of deuterium incorporation. Future research directions include optimizing continuous-flow deuteration processes and exploring the compound’s potential in targeted drug delivery systems. As isotopic labeling techniques continue to evolve, n-Butyl-3,3,4,4,4-d5 Alcohol is poised to play an increasingly pivotal role in both fundamental research and industrial applications, bridging the gap between chemical innovation and biomedical utility.